Cas no 187596-99-2 (N-4-(6-Methyl1,3thiazolo3,2-b1,2,4triazol-5-yl)-1,3-thiazol-2-yl-N-phenylamine)

• Product Name: N-4-(6-Methyl1,3thiazolo3,2-b1,2,4triazol-5-yl)-1,3-thiazol-2-yl-N-phenylamine
• CAS No: 187596-99-2
• MDL: MFCD01315134
• CID: 4626169
• Update Time: 2025-07-15

N-4-(6-Methyl1,3thiazolo3,2-b1,2,4triazol-5-yl)-1,3-thiazol-2-yl-N-phenylamine Chemical and Physical Properties

Names and Identifiers

• N-[4-(6-METHYL[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZOL-5-YL)-1,3-THIAZOL-2-YL]-N-PHENYLAMINE
• 4-(6-METHYL[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZOL-5-YL)-N-PHENYL-1,3-THIAZOL-2-AMINE
• 2-Thiazolamine, 4-(6-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)-N-phenyl-
• N-4-(6-Methyl1,3thiazolo3,2-b1,2,4triazol-5-yl)-1,3-thiazol-2-yl-N-phenylamine

• MDL： MFCD01315134

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on N-4-(6-Methyl1,3thiazolo3,2-b1,2,4triazol-5-yl)-1,3-thiazol-2-yl-N-phenylamine

Introduction to N-4-(6-Methyl-1,3-thiazolo[3,2-b][1,2,4]triazol-5-yl)-1,3-thiazol-2-yl-N-phenylamine (CAS No. 187596-99-2)

N-4-(6-Methyl-1,3-thiazolo[3,2-b][1,2,4]triazol-5-yl)-1,3-thiazol-2-yl-N-phenylamine (CAS No. 187596-99-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles and triazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The molecular structure of N-4-(6-Methyl-1,3-thiazolo[3,2-b][1,2,4]triazol-5-yl)-1,3-thiazol-2-yl-N-phenylamine is characterized by the presence of a phenyl group and a thiazole-triazole hybrid scaffold. The thiazole and triazole rings are key pharmacophores that contribute to the compound's biological activity. The methyl group at the 6-position of the thiazole ring further enhances the compound's stability and bioavailability.

Recent studies have highlighted the potential of N-4-(6-Methyl-1,3-thiazolo[3,2-b][1,2,4]triazol-5-yl)-1,3-thiazol-2-yl-N-phenylamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against Candida albicans and Aspergillus fumigatus. The mechanism of action involves disruption of the fungal cell membrane and inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, N-4-(6-Methyl-1,3-thiazolo[3,2-b][1,2,4]triazol-5-yl)-1,3-thiazol-2-yl-N-phenylamine has shown promising anticancer activity. Research conducted at the National Cancer Institute demonstrated that this compound effectively inhibits the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT116). The anticancer mechanism is believed to involve induction of apoptosis and inhibition of angiogenesis.

The pharmacokinetic properties of N-4-(6-Methyl-1,3-thiazolo[3,2-b][1,2,4]triazol-5-yl)-1,3-thiazol-2-yl-N-phenylamine have also been extensively studied. In vitro and in vivo experiments have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties make it a promising candidate for further development as a therapeutic agent.

The safety profile of N-4-(6-Methyl-1,3-thiazolo[3,2-b][1,2,4]triazol-5-yl)-1,3-thiazol-2-yl-N-phenylamine is another important aspect that has been evaluated. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, N-4-(6-Methyl-1,3-thiazolo[3,2-b][1,2,4]triazol-5-y l)-1 , 3 -th iaz ol - 2 - y l - N - p h e n y l a m i n e (CAS No. 187596 - 99 - 2) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of antifungal and anticancer therapy.